Cas no 94133-68-3 (Ethanone,1-[1,3-dichloro-6-(trifluoromethyl)-9-phenanthrenyl]-)

Ethanone,1-[1,3-dichloro-6-(trifluoromethyl)-9-phenanthrenyl]- structure
94133-68-3 structure
Product Name:Ethanone,1-[1,3-dichloro-6-(trifluoromethyl)-9-phenanthrenyl]-
CAS No:94133-68-3
MF:C17H9Cl2F3O
MW:357.153973340988
CID:813789
PubChem ID:3023646
Update Time:2025-04-19

Ethanone,1-[1,3-dichloro-6-(trifluoromethyl)-9-phenanthrenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[1,3-dichloro-6-(trifluoromethyl)-9-phenanthrenyl]-
    • 1-[1,3-dichloro-6-(trifluoromethyl)phenanthren-9-yl]ethanone
    • MZJVEQJITLSVMB-UHFFFAOYSA-N
    • UNII-DD8APC4BTH
    • 1-(1,3-Dichloro-6-(trifluoromethyl)phenanthren-9-yl)ethanone
    • DTXSID10240677
    • 94133-68-3
    • DD8APC4BTH
    • Ethanone, 1-[1,3-dichloro-6-(trifluoromethyl)-9-phenanthrenyl]-
    • 1-[1,3-Dichloro-6-(trifluoromethyl)-9-phenanthrenyl]ethanone
    • EINECS 302-730-8
    • NS00062598
    • Inchi: 1S/C17H9Cl2F3O/c1-8(23)12-7-15-14(5-10(18)6-16(15)19)13-4-9(17(20,21)22)2-3-11(12)13/h2-7H,1H3
    • InChI Key: MZJVEQJITLSVMB-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC2C1=CC(C(C)=O)=C1C=CC(C(F)(F)F)=CC1=2)Cl

Computed Properties

  • Exact Mass: 355.998
  • Monoisotopic Mass: 355.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.448
  • Boiling Point: 464.9°Cat760mmHg
  • Flash Point: 235°C
  • Refractive Index: 1.62

Ethanone,1-[1,3-dichloro-6-(trifluoromethyl)-9-phenanthrenyl]- Related Literature

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